Cas no 1804634-46-5 (4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1804634-46-5
• MF: C₇H₄BrF₂N₃O₂S
• MW: 312.091365814209
• CID: 4860719
• Update Time: 2025-06-28

4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C7H4BrF2N3O2S/c8-4-3(1-11)2-13-5(7(9)10)6(4)16(12,14)15/h2,7H,(H2,12,14,15)
• InChI Key： IYFGGZUMYYLQQG-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CN=C(C(F)F)C=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.5
• Topological Polar Surface Area: 105

Additional information on 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-sulfonamide

Comprehensive Overview of 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1804634-46-5)

4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1804634-46-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, cyano, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and versatility make it a valuable asset in drug discovery and material science applications.

The growing interest in pyridine-based sulfonamides stems from their broad-spectrum biological activities, including antimicrobial and anti-inflammatory properties. Researchers are increasingly exploring 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-sulfonamide for its potential in developing next-generation therapeutics. Recent studies highlight its role in modulating enzyme activity, particularly in targeting metabolic pathways associated with chronic diseases. This aligns with the current trend of precision medicine and targeted drug delivery, which dominate modern pharmaceutical discourse.

From a synthetic chemistry perspective, the incorporation of difluoromethyl and cyano groups enhances the compound's reactivity and stability, making it a preferred choice for cross-coupling reactions. The bromo substituent further facilitates functionalization, enabling the creation of diverse molecular architectures. Such features are pivotal in the design of high-performance materials and catalysts, addressing the rising demand for sustainable chemical processes.

In agrochemical applications, 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-sulfonamide is investigated for its potential as a plant growth regulator or pesticide intermediate. The fluorine-containing moiety is known to improve bioavailability and environmental persistence, a key consideration in developing eco-friendly crop protection solutions. This resonates with the global push toward green chemistry and sustainable agriculture, topics frequently searched by professionals and policymakers alike.

The compound's CAS No. 1804634-46-5 is often queried in scientific databases, reflecting its niche yet expanding relevance. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize its purity and structural integrity. These methods are essential for ensuring compliance with Good Manufacturing Practices (GMP), a recurring theme in quality assurance discussions.

As the scientific community continues to explore heterocyclic compounds, 4-Bromo-5-cyano-2-(difluoromethyl)pyridine-3-sulfonamide stands out for its multifaceted utility. Whether in medicinal chemistry, material science, or agrochemical innovation, this compound exemplifies the convergence of molecular design and practical application. Its study not only advances academic knowledge but also addresses real-world challenges, making it a subject of enduring interest.